N-(4-bromophenyl)-2-{[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanyl}acetamide
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Description
Scientific Research Applications
Antimicrobial Activity
One of the primary applications of N-(4-bromophenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide derivatives is in the realm of antimicrobial activity. Research indicates that compounds synthesized from related structures exhibit considerable antimicrobial properties, including antibacterial and antifungal effects. Studies have elaborated on the synthesis of novel sulphonamide derivatives, highlighting their potent antimicrobial activities, which could offer new avenues for treating infections (Fahim & Ismael, 2019; Duran & Demirayak, 2012).
Anticancer Potential
Research into the anticancer potential of derivatives related to N-(4-bromophenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide has shown promising results. Compounds synthesized from related chemical structures have been tested against a variety of human tumor cell lines, demonstrating reasonable anticancer activity, particularly against melanoma-type cell lines. This suggests a potential pathway for the development of new anticancer therapies (Duran & Demirayak, 2012).
Chemical Synthesis and Quantum Calculations
The synthesis of compounds related to N-(4-bromophenyl)-2-((6-(2,4-dimethylthiazol-5-yl)pyridazin-3-yl)thio)acetamide has been extensively studied, with research focusing on the chemical synthesis and quantum calculations of these novel derivatives. Such studies provide insight into the reactivity of these compounds and their potential applications in various chemical reactions. Computational calculations, including HF/6-31G(d) and DFT B3LYP/6-31G(d) basis sets, have been used to predict the properties and stability of these compounds, offering valuable information for further chemical synthesis and drug design (Fahim & Ismael, 2019).
Hemolytic Activity and Antimicrobial Evaluation
Further studies have explored the hemolytic activity and antimicrobial evaluation of related compounds, demonstrating that many of them exhibit antimicrobial effects with varying degrees of potency. This research contributes to the understanding of the safety profile of these compounds and their potential side effects on red blood cells, which is crucial for their application in medicinal chemistry (Gul et al., 2017).
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrN4OS2/c1-10-17(25-11(2)19-10)14-7-8-16(22-21-14)24-9-15(23)20-13-5-3-12(18)4-6-13/h3-8H,9H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RQROEXNZHCGOKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)C)C2=NN=C(C=C2)SCC(=O)NC3=CC=C(C=C3)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrN4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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